Cas no 5190-68-1 (4-chloroquinazoline)
4-chloroquinazoline structure
Product Name:4-chloroquinazoline
CAS No:5190-68-1
MF:C8H5ClN2
MW:164.591700315475
MDL:MFCD00228682
CID:373110
PubChem ID:78864
Update Time:2025-07-31
4-chloroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4-chloroquinazoline
- 4-CHLORO-QUINAZOLINE
- Quinazoline, 4-chloro-
- A7638
- MFCD00228682
- NSC-53480
- BB 0237474
- NSC 53480
- 4-Chloroquinazoline, 97%
- EN300-13896
- AM20040616
- F9995-0062
- CHEMBL2172707
- Quinazoline, 4-chloro- (8CI)(9CI)
- AKOS000122828
- DTXSID40199866
- SY002173
- FT-0600218
- Z119990038
- 5190-68-1
- CS-W013243
- PD119321
- AB04999
- 4-Chloro quinazoline
- SCHEMBL25620
- AC-2571
- BDBM50396785
- NSC53480
- Quinazoline, 4-chloro-(8CI)(9CI)
- AKOS BBS-00004561
- Quinazoline, 4-chloro-(8CI)
- DB-006787
- DTXCID00122357
- STK502714
-
- MDL: MFCD00228682
- Inchi: 1S/C8H5ClN2/c9-8-6-3-1-2-4-7(6)10-5-11-8/h1-5H
- InChI Key: GVRRXASZZAKBMN-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=NC=N1
Computed Properties
- Exact Mass: 164.01400
- Monoisotopic Mass: 164.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- Density: 1.349
- Melting Point: 96-100 °C
- Boiling Point: 281.0±13.0℃ at 760 mmHg
- Flash Point: 150.6℃
- Refractive Index: 1.662
- PSA: 25.78000
- LogP: 2.28320
- Sensitiveness: Sensitive to humidity
4-chloroquinazoline Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301,H315,H318,H335
- Warning Statement: P261,P280,P301+P310,P305+P351+P338
- Hazardous Material transportation number:UN 2811
- WGK Germany:3
- Hazard Category Code: 25-37/38-41
- Safety Instruction: S26-S39-S45
-
Hazardous Material Identification:
- Risk Phrases:R25; R37/38; R41
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,2-8°C(BD33905)
4-chloroquinazoline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044662-1g |
4-Chloroquinazoline |
5190-68-1 | 95% | 1g |
£30.00 | 2022-03-01 | |
| Fluorochem | 044662-5g |
4-Chloroquinazoline |
5190-68-1 | 95% | 5g |
£120.00 | 2022-03-01 | |
| Chemenu | CM114974-10g |
4-chloroquinazoline |
5190-68-1 | 97% | 10g |
$220 | 2021-08-06 | |
| Fluorochem | 044662-10g |
4-Chloroquinazoline |
5190-68-1 | 95% | 10g |
£215.00 | 2022-03-01 | |
| Fluorochem | 044662-25g |
4-Chloroquinazoline |
5190-68-1 | 95% | 25g |
£359.00 | 2022-03-01 | |
| Alichem | A189011281-10g |
4-Chloroquinazoline |
5190-68-1 | 97% | 10g |
$235.00 | 2023-09-01 | |
| Alichem | A189011281-25g |
4-Chloroquinazoline |
5190-68-1 | 97% | 25g |
$426.40 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012695-5g |
4-chloroquinazoline |
5190-68-1 | 5g |
1283.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012695-1g |
4-chloroquinazoline |
5190-68-1 | 1g |
389.0CNY | 2021-07-13 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05856-0.25g |
4-chloroquinazoline |
5190-68-1 | 97% | 0.25g |
73.00 | 2021-07-09 |
4-chloroquinazoline Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:5190-68-1)4-氯喹唑啉
Order Number:LE1711067
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
4-chloroquinazoline Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5190-68-1)4-氯喹唑啉
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry